Cas no 7713-79-3 (5(2H)-Isoxazolone, 3-phenyl-)

• Product Name: 5(2H)-Isoxazolone, 3-phenyl-
• CAS No: 7713-79-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 536704
• PubChem ID: 568654
• Update Time: 2025-04-19

5(2H)-Isoxazolone, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolone, 3-phenyl-
• 3-Phenyl-5-isoxazolone
• 5-Isoxazolol, 3-phenyl-
• AC5685
• 3-phenyl-1,2-oxazol-5-ol
• 3-Phenylisoxazol-5(2H)-one
• A918610
• 5-Hydroxy-3-phenylisoxazole
• CS-0449857
• N-Phenylmaleisoimide
• CHEMBL2324853
• 3-phenylisoxazol-5-one
• 3-Phenyl-1,2-oxazol-5(2H)-one
• 3-Phenyl-5-isoxazolol
• 7713-79-3
• BDBM50427215
• 5-hydroxy3-phenyl-isoxazole
• 3-Phenyl-3-isoxazolin-5-one
• AKOS000312972
• SY122686
• SCHEMBL557425
• DTXSID80945940
• SCHEMBL4853385
• 23253-51-2
• A801738
• D95560
• 3-phenyl-2H-1,2-oxazol-5-one
• 3-phenyl-isoxazol-5-ol
• 3-phenylisoxazol-5-ol, AldrichCPR
• JJZNCUHIYJBAMS-UHFFFAOYSA-N
• 3-Phenylisoxazol-5-ol
• 3-phenyl-2H-isoxazol-5-one
• DTXSID40901168
• MFCD02380080

• Inchi： 1S/C9H7NO2/c11-9-6-8(10-12-9)7-4-2-1-3-5-7/h1-6,10H
• InChI Key： JJZNCUHIYJBAMS-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives